Cas no 185537-68-2 ((R)-3-Methyl-5-phenyl-5,6-dihydro-2H-1,4-oxazin-2-one)

• Product Name: (R)-3-Methyl-5-phenyl-5,6-dihydro-2H-1,4-oxazin-2-one
• CAS No: 185537-68-2
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4779793
• PubChem ID: 11127054
• Update Time: 2024-03-01

(R)-3-Methyl-5-phenyl-5,6-dihydro-2H-1,4-oxazin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methyl-5-phenyl-5,6-dihydro-2H-1,4-oxazin-2-one
• 5-methyl-3-phenyl-2,3-dihydro-1,4-oxazin-6-one

• Inchi： 1S/C11H11NO2/c1-8-11(13)14-7-10(12-8)9-5-3-2-4-6-9/h2-6,10H,7H2,1H3
• InChI Key： DYSZWOYMQJTNEO-UHFFFAOYSA-N
• SMILES： O1C(C(C)=NC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazines 1,4-oxazines